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Compound of Interest

Compound Name: 4-Methyl-3-decen-5-ol

Cat. No.: B1237749 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 4-Methyl-3-decen-5-ol, ensuring the safety of laboratory personnel and the

protection of the environment. This document outlines the necessary operational and disposal

plans, offering step-by-step guidance for researchers, scientists, and drug development

professionals.

I. Immediate Safety and Handling Protocols
Prior to handling 4-Methyl-3-decen-5-ol, it is crucial to be familiar with its potential hazards

and the necessary safety precautions. This chemical is classified as very toxic to aquatic life,

with long-lasting effects.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.[3]

Eye Protection: Use safety glasses or goggles to avoid eye contact.[3]

Lab Coat: A standard lab coat should be worn to protect from skin contact.[3]

Handling Procedures:

Work in a well-ventilated area to avoid breathing in mists, gases, or vapors.[3]

Avoid direct contact with skin and eyes.[3]
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Prevent the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition sources.[3]

Ensure all sources of ignition are removed from the handling area.[3]

II. Quantitative Data for 4-Methyl-3-decen-5-ol
The following table summarizes key quantitative data for 4-Methyl-3-decen-5-ol, which is

essential for safe handling and storage.

Property Value

Molecular Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol

Appearance Clear colourless to pale yellow liquid

Boiling Point 227.85 °C at 101.325 kPa

Flash Point 83 °C at 101.325 Pa

Water Solubility 63 mg/L at 20 °C

log Pow 3.9 at 30 °C

Vapor Pressure 1.1 Pa at 20 °C

Density 0.845 g/cm³ at 20 °C

Toxicity to Fish (LC50) 3 mg a.i./L - 96 h (Pimephales promelas)

Toxicity to Daphnia (EC50) 0.4 mg a.i./L - 48 h (Daphnia magna)

Toxicity to Algae (EC50)
1.4 mg/L - 72 h (Pseudokirchneriella

subcapitata)

III. Step-by-Step Disposal Procedure
The proper disposal of 4-Methyl-3-decen-5-ol is critical to prevent environmental

contamination. This material and its container must be disposed of as hazardous waste.
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Step 1: Waste Collection

Collect waste 4-Methyl-3-decen-5-ol and any contaminated materials (e.g., paper towels,

gloves) in a designated, compatible, and properly sealed waste container.

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name: "4-Methyl-3-decen-5-ol".

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Step 2: Spill Management and Cleanup

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[3]

Containment: Prevent further spillage or leakage if it is safe to do so.[3] Do not allow the

chemical to enter drains or waterways.[3]

Absorption: For small spills, absorb the chemical with an inert absorbent material such as dry

clay, sand, or diatomaceous earth.[4]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed container for disposal.[3]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water. Collect all cleaning materials as hazardous waste.

Step 3: Storage of Waste

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

The storage area should be cool and dry.

Step 4: Final Disposal
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, regional, and national regulations for the transportation and disposal of

hazardous chemical waste.[1][3]

Never attempt to dispose of 4-Methyl-3-decen-5-ol down the drain or in regular trash.[3]

IV. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical relationships in the handling and disposal process

of 4-Methyl-3-decen-5-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/4-methyl-3-decen-5-ol.htm
https://www.echemi.com/sds/4-methyl-3-decen-5-ol-pid_Rock30146.html
https://www.benchchem.com/product/b1237749?utm_src=pdf-body
https://www.echemi.com/sds/4-methyl-3-decen-5-ol-pid_Rock30146.html
https://www.benchchem.com/product/b1237749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 4-Methyl-3-decen-5-ol
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Caption: Workflow for handling and disposal of 4-Methyl-3-decen-5-ol.
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On-site Laboratory Procedures

Off-site Disposal Pathway

Identify Waste: 4-Methyl-3-decen-5-ol

Segregate from other waste streams

Package in sealed, labeled container
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Arrange for licensed hazardous waste pickup
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Caption: Disposal pathway for 4-Methyl-3-decen-5-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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